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Compound of Interest

Compound Name: Cyprosulfamide

Cat. No.: B165978 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyprosulfamide is a herbicide safener used in agriculture to protect crops from herbicide-

induced injury. As with any agrochemical, understanding its environmental fate and potential

impact on non-target organisms is crucial for a comprehensive risk assessment. These

application notes provide a summary of available data and detailed protocols for key

experiments to evaluate the environmental impact of Cyprosulfamide.

Data Presentation
The following tables summarize the known physicochemical properties, ecotoxicity, and

environmental fate of Cyprosulfamide.

Table 1: Physicochemical Properties of Cyprosulfamide
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Property Value Reference

Chemical Name

N-[[4-

[(cyclopropylamino)carbonyl]ph

enyl]sulfonyl]-2-

methoxybenzamide

[1]

CAS Number 221667-31-8 [1]

Molecular Formula C₁₈H₁₈N₂O₅S [1]

Molecular Weight 374.41 g/mol [1]

Appearance White crystalline solid [2]

Water Solubility Low (<1 mg/L at 20°C)

Log Kₒw (Octanol-Water

Partition Coefficient)
0.55

Soil Adsorption Coefficient

(Kₒc)
Estimated at 134 L/kg

Table 2: Ecotoxicity Data for Cyprosulfamide

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 13 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Cyprosulfamide
https://pubchem.ncbi.nlm.nih.gov/compound/Cyprosulfamide
https://pubchem.ncbi.nlm.nih.gov/compound/Cyprosulfamide
https://pubchem.ncbi.nlm.nih.gov/compound/Cyprosulfamide
https://www.situbiosciences.com/product/oecd-208-terrestrial-plant-test/
https://www.benchchem.com/product/b165978?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Organism
Group

Species Endpoint Value Reference

Aquatic

Invertebrates

Daphnia magna

(Water Flea)

48-hour Acute

LC₅₀
> 120 mg/L

Daphnia magna

(Water Flea)

21-day Chronic

NOEC

(Reproduction)

< 120 mg/L

(adverse effects

on neonates and

brood size

observed at 120

mg/L)

Aquatic Plants

(Algae)

Raphidocelis

subcapitata
72-hour EC₅₀ > 100 mg/L

Fish

Oncorhynchus

mykiss (Rainbow

Trout)

96-hour Acute

LC₅₀

> 100 mg/L (No

mortality

observed at this

loading rate)

Terrestrial

Invertebrates

Eisenia fetida

(Earthworm)

14-day Acute

LC₅₀

Data not

available

Terrestrial Plants Various species

Seedling

Emergence &

Growth ER₅₀

Data not

available

Soil

Microorganisms
N/A

Nitrogen &

Carbon

Transformation

Data not

available

Table 3: Environmental Fate of Cyprosulfamide
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Parameter Observation Reference

Degradation

Transforms into metabolites,

including cyprosulfamide

desmethyl and N-cyclopropyl-

4-sulfamoylbenzamide, which

are considered "residues of

concern" by the EPA.

Mobility in Soil

Low affinity for soil, making it

mobile and prone to transport

into surface waters. Sorption is

influenced by soil pH,

decreasing with an increase in

pH.

Environmental Occurrence

Detected in surface waters in

agricultural regions, along with

its primary degradates. Not

typically detected in

groundwater.

Experimental Protocols
The following are detailed protocols for key experiments to assess the environmental impact of

Cyprosulfamide, based on OECD guidelines.

Protocol 1: Acute Toxicity to Fish
Objective: To determine the 96-hour acute lethal concentration (LC₅₀) of Cyprosulfamide for a

representative fish species, such as Rainbow Trout (Oncorhynchus mykiss). This protocol is

based on the OECD Guideline 203.

Materials:

Test substance: Cyprosulfamide
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Test organisms: Juvenile rainbow trout from a single stock, acclimated to laboratory

conditions.

Test water: Reconstituted soft water.

Glass aquaria.

Aeration system.

Water quality monitoring equipment (pH meter, dissolved oxygen meter, thermometer).

Analytical instrumentation for quantifying Cyprosulfamide in water.

Procedure:

Range-finding Test (Preliminary): A preliminary test is conducted to determine the range of

concentrations for the definitive test. A wide range of concentrations is tested for 96 hours.

Definitive Test:

A geometric series of at least five concentrations of Cyprosulfamide is prepared.

A control group (no Cyprosulfamide) and a solvent control (if a solvent is used to dissolve

the test substance) are included.

At least seven fish are randomly assigned to each test and control aquarium.

The fish are exposed to the test concentrations for 96 hours under static or semi-static

conditions.

Water quality parameters (pH, dissolved oxygen, temperature) are monitored daily.

Observations for mortality and sublethal effects are made at 24, 48, 72, and 96 hours.

Analytical Verification: The concentrations of Cyprosulfamide in the test water are

analytically confirmed at the beginning and end of the test.

Data Analysis:
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The cumulative mortality data at 96 hours is used to calculate the LC₅₀ value with 95%

confidence limits using probit analysis or other appropriate statistical methods.

The No Observed Effect Concentration (NOEC) and Lowest Observed Effect Concentration

(LOEC) are also determined.

Protocol 2: Acute Toxicity to Earthworms
Objective: To determine the 14-day acute lethal concentration (LC₅₀) of Cyprosulfamide for

the earthworm Eisenia fetida. This protocol is based on the OECD Guideline 207.

Materials:

Test substance: Cyprosulfamide

Test organisms: Adult Eisenia fetida with a well-developed clitellum.

Artificial soil (as per OECD 207 specifications).

Glass test containers.

Controlled environment chamber (20 ± 2°C, continuous light).

Procedure:

Preparation of Test Substrate:

The artificial soil is prepared and its pH is adjusted.

Cyprosulfamide is thoroughly mixed into the soil to achieve a range of at least five test

concentrations.

A control group with untreated soil is also prepared.

Test Performance:

A defined amount of the treated or control soil is placed in each test container.

Ten adult earthworms are weighed and introduced into each container.
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The containers are incubated in the controlled environment chamber for 14 days.

Observations:

Mortality is assessed at 7 and 14 days.

At the end of the 14-day period, the surviving worms are counted, washed, and weighed to

determine any change in biomass.

Data Analysis:

The mortality data is used to calculate the 14-day LC₅₀ with 95% confidence limits.

The effect on body weight is also analyzed to determine the EC₅₀ for growth inhibition.

Protocol 3: Terrestrial Plant Test - Seedling Emergence
and Growth
Objective: To assess the effects of Cyprosulfamide on the emergence and early growth of

terrestrial plants. This protocol is based on the OECD Guideline 208.

Materials:

Test substance: Cyprosulfamide

Seeds of at least three different plant species (e.g., a monocot and two dicots).

Natural or artificial soil.

Pots or containers for planting.

Growth chamber or greenhouse with controlled temperature, light, and humidity.

Procedure:

Soil Treatment:

Cyprosulfamide is incorporated into the soil at a range of concentrations.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 13 Tech Support

https://www.benchchem.com/product/b165978?utm_src=pdf-body
https://www.benchchem.com/product/b165978?utm_src=pdf-body
https://www.benchchem.com/product/b165978?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A control group with untreated soil is included.

Sowing and Incubation:

A specified number of seeds of each plant species are sown in the treated and control

soils.

The pots are placed in the growth chamber and watered as needed.

Observations:

Seedling emergence is recorded daily.

After a specified period (typically 14-21 days after 50% emergence in the control group),

the test is terminated.

Endpoints measured include: seedling emergence rate, shoot height, and shoot dry

weight. Visual signs of phytotoxicity are also recorded.

Data Analysis:

The data is used to determine the effective concentration that causes a 50% reduction in a

given endpoint (ER₅₀).

The NOEC and LOEC for each plant species are also determined.

Protocol 4: Soil Microorganism - Nitrogen and Carbon
Transformation Test
Objective: To assess the potential impact of Cyprosulfamide on key soil microbial functions,

specifically nitrogen and carbon transformation. This protocol is based on the OECD Guidelines

216 and 217.

Materials:

Test substance: Cyprosulfamide

Fresh, sieved soil with a known history.
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Lucerne meal or another suitable organic carbon source.

Ammonium sulfate or another suitable nitrogen source.

Incubation vessels.

Equipment for measuring nitrate, ammonium, and carbon dioxide evolution.

Procedure:

Soil Treatment and Incubation:

The soil is treated with Cyprosulfamide at one or more concentrations (typically at the

recommended application rate and a 10x rate).

The treated soil is amended with the nitrogen and/or carbon source.

The soil is incubated under controlled conditions (temperature and moisture) for at least

28 days.

Sampling and Analysis:

Soil samples are taken at regular intervals (e.g., day 0, 7, 14, 28).

Nitrogen Transformation: Samples are analyzed for nitrate and ammonium concentrations

to determine the rate of nitrification.

Carbon Transformation: The evolution of carbon dioxide from the soil is measured as an

indicator of overall microbial respiration.

Data Analysis:

The rates of nitrogen and carbon transformation in the treated soils are compared to the

control.

A difference of more than 25% from the control after 28 days is generally considered a

significant effect.
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Mandatory Visualization
Diagram 1: Environmental Fate and Transport of
Cyprosulfamide
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Caption: Environmental fate and transport pathways of Cyprosulfamide following its

application.

Diagram 2: Experimental Workflow for Environmental
Impact Assessment
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Caption: A typical experimental workflow for the environmental risk assessment of

Cyprosulfamide.

Diagram 3: Potential Signaling and Detoxification
Pathways
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Caption: Generalized signaling and detoxification pathways potentially affected by

Cyprosulfamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.
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